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Compound of Interest

Methyl 5-bromoindoline-7-
Compound Name:
carboxylate

cat. No.: B1532116

An In-Depth Technical Guide to Methyl 5-bromoindoline-7-carboxylate
Introduction

Methyl 5-bromoindoline-7-carboxylate, registered under CAS Number 860624-88-0, is a
substituted indoline derivative that serves as a pivotal building block in the landscape of
modern medicinal chemistry.[1] The indoline scaffold is a privileged structure, forming the core
of numerous biologically active compounds and approved pharmaceuticals. The specific
functionalization of this molecule—a bromine atom at the 5-position and a methyl carboxylate
group at the 7-position—provides synthetic chemists with two distinct and versatile handles for
molecular elaboration. The bromine atom is primed for metal-catalyzed cross-coupling
reactions, while the ester group allows for modifications such as hydrolysis and subsequent
amide bond formation. This guide offers a senior application scientist's perspective on the
properties, synthesis, and strategic applications of this compound for researchers and
professionals in drug discovery.

Physicochemical Properties

A precise understanding of a compound's physical and chemical properties is fundamental to
its effective use in synthesis and research. Methyl 5-bromoindoline-7-carboxylate is a solid
at room temperature, and its key characteristics are summarized below.
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Property Value Source(s)
CAS Number 860624-88-0 [1]
Molecular Formula C10H10BrNO2 [1]
Molecular Weight 256.10 g/mol [1]
Appearance Solid [1]
Purity Typically =295% [1]
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Synthesis and Mechanistic Insights

The synthesis of Methyl 5-bromoindoline-7-carboxylate typically involves the reduction of its
corresponding indole precursor, Methyl 5-bromo-1H-indole-7-carboxylate. The choice of
reducing agent is critical to selectively reduce the C2-C3 double bond of the indole ring without
affecting the ester or the aromatic system.

Plausible Synthetic Workflow

A well-established method for this transformation is the use of sodium cyanoborohydride
(NaBHsCN) in an acidic medium, such as acetic acid.[2] This reagent is a milder reducing
agent than sodium borohydride (NaBHa4) and is particularly effective for the reduction of iminium
ions, which are formed in situ from the indole under acidic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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